Cas no 59677-81-5 (Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-5-methyl-)

Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-5-methyl- structure
59677-81-5 structure
Product Name:Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-5-methyl-
CAS No:59677-81-5
MF:C10H10O5
MW:210.183403491974
CID:337761
PubChem ID:11665633
Update Time:2025-04-19

Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-5-methyl-
    • 3-acetyl-2,4,6-trihydroxy-5-methylbenzaldehyde
    • DTXSID70470256
    • 3-acetyl-2,4,6-trihydroxy-5-methyl-benzaldehyde
    • CHEMBL224756
    • 59677-81-5
    • Inchi: 1S/C10H10O5/c1-4-8(13)6(3-11)10(15)7(5(2)12)9(4)14/h3,13-15H,1-2H3
    • InChI Key: PKYIEWLPNIBZJS-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)=O)=C(C(C=O)=C(C=1C)O)O

Computed Properties

  • Exact Mass: 210.0528
  • Monoisotopic Mass: 210.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83
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